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Compound of Interest

Compound Name: PKM2 activator 10

Cat. No.: B11928468 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents is a critical component of laboratory safety and regulatory

compliance. This document provides a comprehensive guide to the safe disposal of PKM2
activator 10 (CAS No. 2490276-04-3), a compound utilized in cancer research. The primary

source for disposal information should always be the Safety Data Sheet (SDS) provided by the

manufacturer.

Immediate Safety and Handling Precautions
Before handling PKM2 activator 10, it is crucial to be familiar with its safety profile. While a

specific, publicly available Safety Data Sheet (SDS) for PKM2 activator 10 was not found in

the search, the manufacturer, MedChemExpress, provides a means to request it directly from

their product page. General safety precautions for similar laboratory chemicals include using

full personal protective equipment (PPE), such as gloves, lab coats, and eye protection, and

working in a well-ventilated area to avoid inhalation of dust or aerosols.

Step-by-Step Disposal Protocol
The following procedure is a general guideline based on best practices for laboratory chemical

waste disposal. It is imperative to consult the official Safety Data Sheet (SDS) for PKM2
activator 10 before proceeding with disposal.

Obtain the Safety Data Sheet (SDS): The most accurate and specific disposal instructions

will be found in Section 13 of the SDS for PKM2 activator 10. This can be requested from
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the supplier, such as MedChemExpress.

Segregation of Waste: Chemical waste must be segregated according to its hazard class. Do

not mix PKM2 activator 10 waste with incompatible materials. For instance, acids should be

stored separately from bases, and oxidizing agents kept apart from organic compounds.

Containerization:

Solid Waste: Collect solid PKM2 activator 10 waste, including contaminated consumables

like gloves and weighing papers, in a designated, properly labeled hazardous waste

container. The container must be chemically compatible with the waste and have a secure,

leak-proof lid.

Liquid Waste (Solutions): If PKM2 activator 10 is in a solvent, collect the waste solution in

a designated, sealed, and clearly labeled container. The label should include the chemical

name, concentration, and any solvents used. Do not pour chemical waste down the drain

unless explicitly permitted by your institution's Environmental Health and Safety (EHS)

department and the SDS.

Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the full

chemical name ("PKM2 activator 10"). The label should also indicate the primary hazards

(e.g., combustible solid, as is common for similar compounds).

Storage: Store waste containers in a designated satellite accumulation area (SAA) within the

laboratory. This area should be secure, well-ventilated, and away from general laboratory

traffic.

Disposal Request: Once the waste container is full or has reached the accumulation time

limit set by your institution, contact your Environmental Health and Safety (EHS) department

to arrange for pickup and disposal by a licensed hazardous waste contractor.

Quantitative Data Summary
For the proper management of chemical waste, it is important to adhere to established limits

and guidelines. The following table summarizes general quantitative data relevant to laboratory

chemical waste disposal.
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Parameter Guideline Source

Maximum Accumulation Time

in SAA

Up to one year for partially

filled containers
Institutional EHS

Maximum Volume in SAA
Typically no more than 55

gallons of hazardous waste
Institutional EHS

Rinsate Collection

The first rinse of a container

should be collected as

chemical waste

Institutional EHS

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of PKM2
activator 10.
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PKM2 Activator 10 Disposal Workflow

Start: Have PKM2
activator 10 for disposal

Obtain and consult
Safety Data Sheet (SDS)

Is the waste solid?

Is the waste liquid?

No

Collect in a labeled
hazardous solid
waste container

Yes

Collect in a labeled
hazardous liquid
waste container

Yes

End: Proper Disposal

No
Store in designated

Satellite Accumulation
Area (SAA)

Contact Environmental
Health & Safety (EHS)

for pickup

Click to download full resolution via product page

Caption: Decision workflow for the disposal of PKM2 activator 10.
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Disclaimer: This information is intended as a general guide. Always consult the specific Safety

Data Sheet (SDS) for PKM2 activator 10 and your institution's Environmental Health and

Safety (EHS) guidelines for complete and accurate disposal procedures. The user assumes all

responsibility for compliance with applicable laws and regulations.

To cite this document: BenchChem. [Essential Procedures for the Safe Disposal of PKM2
Activator 10]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11928468#pkm2-activator-10-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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